1-Benzyl-3'-methyl-4,1'-bipiperidine

• IUPAC Name: 1-benzyl-4-(3-methylpiperidin-1-yl)piperidine
• InChI: InChI=1S/C18H28N2/c1-16-6-5-11-20(14-16)18-9-12-19(13-10-18)15-17-7-3-2-4-8-17/h2-4,7-8,16,18H,5-6,9-15H2,1H3
• InChI Key: AJOBIHBUWYBCQT-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C18H28N2
• Molecular Weight: 272.4 g/mol

Description

1-Benzyl-3'-methyl-4,1'-bipiperidine, also known as BMBP, is a synthetic compound that belongs to the class of piperidine derivatives. BMBP has gained significant attention in recent years due to its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

1-Benzyl-3'-methyl-4,1'-bipiperidine acts as a selective sigma-1 receptor agonist, which results in the modulation of various physiological and pharmacological processes. Sigma-1 receptors are known to interact with various proteins, including ion channels, G protein-coupled receptors, and enzymes. By modulating the activity of sigma-1 receptors, this compound can affect various physiological and pharmacological processes, including neurotransmitter release, calcium homeostasis, and oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can modulate the release of various neurotransmitters, including dopamine, serotonin, and norepinephrine. This compound has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is known to play a crucial role in neuronal survival and plasticity. In vivo studies have shown that this compound can improve cognitive function and reduce anxiety-like behavior in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-Benzyl-3'-methyl-4,1'-bipiperidine is its selectivity for sigma-1 receptors. This selectivity allows researchers to study the specific effects of sigma-1 receptor modulation without affecting other receptors or physiological processes. However, one of the limitations of this compound is its relatively low potency compared to other sigma-1 receptor agonists. This low potency may limit its use in certain experiments or applications.

Future Directions

There are several future directions for 1-Benzyl-3'-methyl-4,1'-bipiperidine research. One potential direction is the development of more potent and selective sigma-1 receptor agonists based on the structure of this compound. Another potential direction is the investigation of the role of sigma-1 receptors in various pathological conditions, including neurodegenerative diseases and psychiatric disorders. Finally, the potential therapeutic applications of this compound and other sigma-1 receptor agonists should be explored further.

Synthesis Methods

The synthesis of 1-Benzyl-3'-methyl-4,1'-bipiperidine involves the reaction of 1-benzyl-4-piperidone with 3-methylpiperidine in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified through recrystallization. The yield of this compound is typically around 70%.

Scientific Research Applications

1-Benzyl-3'-methyl-4,1'-bipiperidine has shown promising potential in scientific research, particularly in the field of neuroscience. This compound has been found to bind selectively to sigma-1 receptors, which are known to play a crucial role in various physiological and pathological processes. Sigma-1 receptors are involved in the regulation of calcium homeostasis, oxidative stress, and neuronal survival. This compound has been shown to modulate the activity of sigma-1 receptors, leading to various physiological and pharmacological effects.